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Compound of Interest

Compound Name: 4-Isobutylbenzaldehyde

Cat. No.: B042465

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-1sobutylbenzaldehyde, with the CAS number 40150-98-9, is an aromatic aldehyde that
serves as a crucial intermediate in organic synthesis and medicinal chemistry.[1] Its chemical
structure, featuring a benzaldehyde ring substituted with an isobutyl group at the para position,
makes it a versatile building block for more complex molecules. This guide provides a
comprehensive overview of its chemical and physical properties, synthesis, reactivity, and
applications, with a particular focus on its relevance in drug discovery and development.

Physicochemical Properties

The fundamental physicochemical properties of 4-lsobutylbenzaldehyde are summarized in
the table below, providing essential data for its handling, characterization, and use in
experimental settings.
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Property Value Reference
CAS Number 40150-98-9 [2][3]14]
Molecular Formula C11H140 [1112]14]
Molecular Weight 162.23 g/mol [1112]14]
Appearance C.:ok')rless to very pale yellow ae

liquid
Boiling Point 251.10 °C (estimated) [2]
Density 0.96 g/cm?3 [3]
Refractive Index 1.52 [3]

Solubility in Water

50.32 mg/L at 25 °C

(estimated)

[2]

Purity >95.0% (GC) [2][3]
LXPWGAZYJHUWPM-

InChl Key [415]
UHFFFAOYSA-N

SMILES CC(C)CC1=CC=C(C=C1)C=0 [4][5]

Synthesis and Production

The synthesis of 4-Isobutylbenzaldehyde can be achieved through various chemical routes.

The selection of a particular method often depends on the availability of starting materials,

desired yield, and scalability.

Synthetic Pathways

Several synthetic approaches have been reported for the preparation of 4-

Isobutylbenzaldehyde.[6] A common method involves the oxidation of the corresponding

alcohol, 4-isobutylbenzyl alcohol. Another approach starts from 4-isobutylbenzoic acid, which

can be converted to the aldehyde via its acyl chloride or benzyl alcohol derivative.[6]

Additionally, the Suzuki-Miyaura cross-coupling reaction between 4-bromobenzaldehyde and 2-

methylpropylboronic acid presents a modern and efficient route.[6]
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Synthetic Routes to 4-Isobutylbenzaldehyde.

Experimental Protocol: Oxidation of 4-lsobutylbenzyl
Alcohol

This protocol outlines a general procedure for the synthesis of 4-Isobutylbenzaldehyde via the
oxidation of 4-isobutylbenzyl alcohol using pyridinium chlorochromate (PCC).

Materials:

4-1sobutylbenzyl alcohol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM) as solvent

Silica gel

Anhydrous sodium sulfate
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» Standard laboratory glassware for organic synthesis
Procedure:

Setup: A round-bottom flask equipped with a magnetic stirrer is charged with a solution of 4-
isobutylbenzyl alcohol in anhydrous DCM under an inert atmosphere (e.g., nitrogen or
argon).

Reagent Addition: PCC is added portion-wise to the stirred solution at room temperature.
The amount of PCC is typically 1.5 equivalents relative to the alcohol.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is diluted with an appropriate solvent like
diethyl ether and filtered through a pad of silica gel to remove the chromium salts. The filtrate
is collected.

Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
crude product is then purified by column chromatography on silica gel using a suitable eluent
system (e.g., a mixture of hexane and ethyl acetate).

Characterization: The purified 4-lsobutylbenzaldehyde is characterized by analytical
techniques such as *H NMR, 3C NMR, and IR spectroscopy to confirm its structure and

purity.[4][7]

Chemical Reactivity and Characterization

The aldehyde functional group in 4-Isobutylbenzaldehyde is highly reactive and can undergo
a variety of chemical transformations, making it a valuable synthetic intermediate.[1]

Key Reactions:
» Oxidation: It can be oxidized to 4-isobutylbenzoic acid using strong oxidizing agents.[1]

e Reduction: The aldehyde can be reduced to 4-isobutylbenzyl alcohol with reducing agents
like sodium borohydride.[1]
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» Nucleophilic Addition: The carbonyl carbon is susceptible to nucleophilic attack, leading to

the formation of alcohols (Grignard reaction), imines (reaction with primary amines), and

@tylbenzaldehyde

Oxidation Reduction Condensation
(e.g., KMnO4) (e.g., NaBH4) (with R-NH2)

other derivatives.[1]

4-1sobutylbenzoic Acid 4-Isobutylbenzyl Alcohol Schiff Base (Imine)

Click to download full resolution via product page

Key Chemical Reactions of 4-Isobutylbenzaldehyde.

Analytical Characterization: The identity and purity of 4-lsobutylbenzaldehyde are typically

confirmed using a combination of spectroscopic and chromatographic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR provide detailed
information about the molecular structure.[4][7]

Infrared (IR) Spectroscopy: The presence of a strong absorption band corresponding to the
aldehyde carbonyl group (C=0) is a key diagnostic feature.[4]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern of the molecule.[4]

Gas Chromatography (GC): GC is often employed to assess the purity of the compound.[3]

Applications in Drug Development and Research

4-1sobutylbenzaldehyde is a significant precursor in the synthesis of various pharmaceuticals

and has been investigated for its own biological activities.[1]
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Precursor for Non-Steroidal Anti-Inflammatory Drugs
(NSAIDs)

A prominent application of 4-Isobutylbenzaldehyde is its role as a key intermediate in the
synthesis of ibuprofen derivatives and other related NSAIDs.[1] The isobutylphenyl moiety is a
core structural feature of this class of drugs. Its aldehyde group provides a versatile handle for
the chemical modifications required to build the final drug molecules, facilitating structure-
activity relationship (SAR) studies.[1]

Synthesis of Novel Therapeutic Agents

This compound is utilized in the synthesis of novel analgesic and anti-inflammatory agents,
including inhibitors of cyclooxygenase-2 (COX-2) enzymes.[8] It has also been used in the
development of inhibitors of breast cancer stem cells.[8]

Biological Activity

Research has shown that 4-Isobutylbenzaldehyde and its derivatives possess potential
biological activities, including antibacterial properties.[1] The mechanism of action is thought to
involve the reaction of the aldehyde group with amino groups in bacterial proteins, forming
Schiff bases that can disrupt protein function.[1] Furthermore, derivatives of this compound
have been reported to inhibit enzymes involved in cancer progression.[1]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b042465?utm_src=pdf-body
https://www.benchchem.com/product/b042465
https://www.benchchem.com/product/b042465
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7460179.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7460179.htm
https://www.benchchem.com/product/b042465?utm_src=pdf-body
https://www.benchchem.com/product/b042465
https://www.benchchem.com/product/b042465
https://www.benchchem.com/product/b042465
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

@utylbenzald@

Chemical Synthesis
& Derivatization

NSAID Analogs

(e.g., Ibuprofen derivatives) COX-2 Inhibitors Anticancer Agents

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

Preclinical Development

Click to download full resolution via product page
Role of 4-Isobutylbenzaldehyde in Drug Discovery.

Safety and Handling
Hazard Identification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Isobutylbenzaldehyde is classified with the following hazards:

e Harmful if swallowed (H302).[9][10]

e May cause an allergic skin reaction (H317).[9][10]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b042465?utm_src=pdf-body-img
https://www.benchchem.com/product/b042465?utm_src=pdf-body
https://www.benchchem.com/product/b042465?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-isobutylbenzaldehyde.htm
https://www.echemi.com/produce/pr25030442715-4-isobutylbenzaldehyde.html
https://www.chemicalbook.com/msds/4-isobutylbenzaldehyde.htm
https://www.echemi.com/produce/pr25030442715-4-isobutylbenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Causes skin irritation (H315) and serious eye irritation (H319).
o May cause respiratory irritation (H335).

» Very toxic to aquatic life with long-lasting effects (H410).[9][10]

Recommended Handling and Storage

o Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment
(PPE), including gloves, eye protection, and lab coat.[10] Avoid contact with skin and eyes
and prevent the formation of aerosols.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] It is
recommended to store under an inert atmosphere as it can be air-sensitive.[3]

Conclusion

4-1sobutylbenzaldehyde is a high-value aromatic aldehyde with significant applications in
organic synthesis, particularly in the pharmaceutical industry. Its utility as a precursor for
NSAIDs and other therapeutic agents, combined with the potential biological activities of its
derivatives, makes it a compound of great interest to researchers in drug discovery and
development. A thorough understanding of its chemical properties, reactivity, and safe handling
procedures is essential for its effective and responsible use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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